Cas no 2229360-43-2 (2-(1-ethylcyclobutyl)-2-methylpropanal)

• Product Name: 2-(1-ethylcyclobutyl)-2-methylpropanal
• CAS No: 2229360-43-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5970262
• PubChem ID: 143651747
• Update Time: 2025-11-01

2-(1-ethylcyclobutyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)-2-methylpropanal
• 2229360-43-2
• EN300-1769795

• Inchi： 1S/C10H18O/c1-4-10(6-5-7-10)9(2,3)8-11/h8H,4-7H2,1-3H3
• InChI Key： NXQRJKJPUJRPAH-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1(CC)CCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 2-(1-ethylcyclobutyl)-2-methylpropanal

Introduction to 2-(1-ethylcyclobutyl)-2-methylpropanal (CAS No. 2229360-43-2)

2-(1-ethylcyclobutyl)-2-methylpropanal (CAS No. 2229360-43-2) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of aldehydes and features a cyclobutyl ring with an ethyl substituent, making it an interesting subject for both academic research and industrial development.

The chemical structure of 2-(1-ethylcyclobutyl)-2-methylpropanal is characterized by its cyclobutyl moiety, which imparts specific physical and chemical properties. The presence of the ethyl group on the cyclobutyl ring and the methyl group on the propanal chain contributes to its stability and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity.

Recent studies have explored the potential of 2-(1-ethylcyclobutyl)-2-methylpropanal in pharmaceutical research. One notable application is its use as a building block in the synthesis of new drug candidates. The cyclobutyl ring provides a rigid scaffold that can enhance the conformational stability of drug molecules, potentially improving their pharmacokinetic properties. Additionally, the aldehyde functional group can be readily modified through various chemical reactions, such as reductive amination or condensation, to generate a wide range of derivatives with diverse biological activities.

In the context of materials science, 2-(1-ethylcyclobutyl)-2-methylpropanal has shown promise as a precursor for the development of advanced materials. Its unique structure can be utilized to create polymers with enhanced mechanical properties or functional coatings with improved adhesion and durability. The cyclobutyl ring can also serve as a site for further functionalization, allowing for the creation of multifunctional materials tailored for specific applications.

The synthesis of 2-(1-ethylcyclobutyl)-2-methylpropanal has been optimized through various methods, including transition metal-catalyzed reactions and organocatalytic processes. These synthetic routes have been designed to achieve high yields and selectivity, making it feasible for large-scale production. The ability to produce this compound efficiently is crucial for its widespread application in both research and industry.

In terms of safety and environmental impact, 2-(1-ethylcyclobutyl)-2-methylpropanal has been evaluated for its toxicity and environmental fate. Studies have shown that it exhibits low toxicity when handled properly and has minimal environmental impact when used under controlled conditions. This makes it a suitable candidate for various applications where safety is a critical consideration.

The future prospects for 2-(1-ethylcyclobutyl)-2-methylpropanal are promising. Ongoing research is focused on exploring its potential in new areas such as catalysis, where its unique structure may offer advantages over existing catalysts. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce waste and energy consumption, aligning with the principles of green chemistry.

In conclusion, 2-(1-ethylcyclobutyl)-2-methylpropanal (CAS No. 2229360-43-2) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.